Cas no 221118-65-6 (Isoquinoline,1-methoxy-5-methyl-)

Isoquinoline,1-methoxy-5-methyl- is a substituted isoquinoline derivative characterized by the presence of methoxy and methyl functional groups at the 1- and 5-positions, respectively. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The methoxy and methyl substituents enhance its reactivity and selectivity in various transformations, such as electrophilic substitutions or metal-catalyzed cross-coupling reactions. Its structural features also make it a candidate for studying structure-activity relationships in bioactive compounds. The product is typically supplied with high purity, ensuring consistent performance in research and industrial applications.

Isoquinoline,1-methoxy-5-methyl- structure

221118-65-6 structure

Product Name:Isoquinoline,1-methoxy-5-methyl-

CAS No:221118-65-6

MF:C₁₁H₁₁NO

MW:173.211142778397

CID:244149

PubChem ID:9815354

Update Time:2025-10-16

Isoquinoline,1-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

- Isoquinoline,1-methoxy-5-methyl-
- Isoquinoline, 1-methoxy-5-methyl- (9CI)
- 221118-65-6
- 1-methoxy-5-methylisoquinoline
- SCHEMBL7680562
- Inchi： 1S/C11H11NO/c1-8-4-3-5-10-9(8)6-7-12-11(10)13-2/h3-7H,1-2H3
- InChI Key： SZSWAEYLSLBDDR-UHFFFAOYSA-N
- SMILES： O(C)C1C2C=CC=C(C)C=2C=CN=1

Computed Properties

Exact Mass: 173.08413
Monoisotopic Mass: 173.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 22.1Å²

Experimental Properties

PSA: 22.12

Isoquinoline,1-methoxy-5-methyl- Pricemore >>

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